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Compound of Interest

Compound Name: Rostratin A

Cat. No.: B15569989

For researchers, scientists, and drug development professionals, this guide provides a
comparative analysis of the structure-activity relationship (SAR) of Rostratin A and its naturally
occurring analogues. This document summarizes the available quantitative data, details
relevant experimental protocols, and visualizes key relationships to facilitate further
investigation into this promising class of compounds.

Rostratin A, a disulfide-containing natural product isolated from the marine-derived fungus
Exserohilum rostratum, has demonstrated notable cytotoxic activity against human colon
carcinoma.[1] This, along with its analogues, presents a compelling case for further exploration
in the realm of anticancer drug discovery. Understanding the relationship between the chemical
structure of these compounds and their biological activity is paramount for the rational design
of more potent and selective therapeutic agents.

Comparative Cytotoxicity of Rostratin Ahalogues

The cytotoxic effects of Rostratin A and its naturally occurring analogues, Rostratin B and C,
have been evaluated against the HCT-116 human colon carcinoma cell line. The 50% inhibitory
concentration (IC50) values, which represent the concentration of a drug that is required for
50% inhibition in vitro, are summarized in the table below.
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IC50 (pg/mL) against HCT-

Compound Chemical Structure
116
Rostratin A [Image of Rostratin A structure]  8.5[1]
Rostratin B [Image of Rostratin B structure]  1.9[2]
) [Image of Rostratin C
Rostratin C 0.76][3]

structure]

Structure-Activity Relationship (SAR)

A preliminary analysis of the naturally occurring Rostratin analogues suggests key structural
features that influence their cytotoxic potency. The central disulfide bridge is a common feature
and is believed to be crucial for the biological activity of this class of compounds.[4]
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Rostratin A Rostratin B Rostratin C

R2=H R2=H R2 = OCH3
R1=0H R1=H R1=0H

Removal of OH at R1 Addition of OH at R1 and OCH3 at R2
IC50 = 8.5 pg/mL (Increases Potency) ( IC50 = 1.9 pg/mL ) (Significantly Increases Potency) { IC50 = 0.76 pg/mL ]

Rostratin A Cell Membrane

Intracellular Reduction
(e.g., by Glutathione)

Reactive Thiol Species

DNA Damage Protein Modification

(Cellular Stress)

Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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